Cas no 1427460-16-9 (3-(Hydrazinomethyl)pyridazine hydrochloride)

• Product Name: 3-(Hydrazinomethyl)pyridazine hydrochloride
• CAS No: 1427460-16-9
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• CID: 6781370
• PubChem ID: 74890031
• Update Time: 2026-03-12

3-(Hydrazinomethyl)pyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Hydrazinylmethyl)pyridazine hydrochloride
• 3-(Hydrazinomethyl)pyridazine hydrochloride
• 1427460-16-9
• 3-(Hydrazineylmethyl)pyridazine hydrochloride
• G65433
• MFCD22570258

• Inchi： 1S/C5H8N4.ClH/c6-7-4-5-2-1-3-8-9-5;/h1-3,7H,4,6H2;1H
• InChI Key： NKOXQPPTDUYZGB-UHFFFAOYSA-N
• SMILES： Cl.N(CC1=CC=CN=N1)N

Computed Properties

• Exact Mass: 160.0515740g/mol
• Monoisotopic Mass: 160.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 75.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-(Hydrazinomethyl)pyridazine hydrochloride

Comprehensive Overview of 3-(Hydrazinomethyl)pyridazine hydrochloride (CAS No. 1427460-16-9)

3-(Hydrazinomethyl)pyridazine hydrochloride (CAS No. 1427460-16-9) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, featuring a pyridazine core with a hydrazinomethyl substituent, has garnered significant attention due to its versatile applications in medicinal chemistry and drug development. Researchers often explore its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

The growing interest in 3-(Hydrazinomethyl)pyridazine hydrochloride aligns with current trends in small-molecule drug discovery and targeted therapy development. With the rise of precision medicine, compounds like this are increasingly valuable for their ability to interact with specific biological targets. Its hydrazine moiety makes it particularly useful for conjugation reactions, a technique frequently employed in proteomics and bioconjugation studies. These applications are highly relevant to modern cancer research and immunotherapy, areas dominating scientific literature and funding priorities.

From a structural perspective, the pyridazine ring in 3-(Hydrazinomethyl)pyridazine hydrochloride contributes to its unique electronic properties, enabling diverse reactivity patterns. This characteristic is crucial for high-throughput screening libraries, where molecular diversity is paramount. The compound's hydrochloride salt form enhances its stability and solubility, addressing common challenges in drug formulation and bioavailability optimization—key considerations in contemporary pharmacokinetic studies.

Recent advancements in chemoinformatics and AI-driven drug design have further amplified the relevance of 3-(Hydrazinomethyl)pyridazine hydrochloride. Computational models frequently incorporate such scaffolds to predict novel structure-activity relationships (SAR). This aligns with frequent search queries about in silico drug discovery and molecular docking simulations, reflecting the compound's importance in cutting-edge research methodologies.

The synthesis of 3-(Hydrazinomethyl)pyridazine hydrochloride typically involves multi-step organic reactions, with quality control being critical for research applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity—a topic frequently searched by quality assurance professionals in pharmaceutical manufacturing. The compound's storage typically requires controlled environments to maintain stability, similar to other hydrazine derivatives used in research settings.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes for 3-(Hydrazinomethyl)pyridazine hydrochloride. This responds to growing concerns about environmental impact in chemical production, a hot topic in both academic and industrial circles. The development of catalytic methods and atom-economical processes for such compounds represents an active area of investigation, frequently appearing in literature searches related to sustainable pharmaceutical synthesis.

From a commercial perspective, 3-(Hydrazinomethyl)pyridazine hydrochloride is available through specialty chemical suppliers catering to the life sciences sector. Its pricing and availability often fluctuate based on demand from contract research organizations (CROs) and academic laboratories—information highly sought after by procurement specialists. The compound's material safety data sheet (MSDS) contains essential handling information, though it doesn't fall under restrictive regulatory categories that would limit its research applications.

Future research directions for 3-(Hydrazinomethyl)pyridazine hydrochloride may include exploration of its metabolite profiles and potential prodrug applications. These areas connect with trending searches about drug metabolism and ADME properties in pharmaceutical development. As the scientific community continues to uncover new biological targets, the versatility of this heterocyclic compound ensures its ongoing relevance in hit-to-lead optimization campaigns and medicinal chemistry programs worldwide.